Cas no 1805393-94-5 (5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol)

• Product Name: 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805393-94-5
• MF: C₈H₇F₄NO₂
• MW: 225.140296220779
• CID: 4963390
• Update Time: 2025-06-09

5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7F4NO2/c9-5-2-7(15-8(10,11)12)6(13)1-4(5)3-14/h1-2,14H,3,13H2
• InChI Key： IXMWORPVEPYPHW-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CO)N)OC(F)(F)F

Computed Properties

• Exact Mass: 225.04129111 g/mol
• Monoisotopic Mass: 225.04129111 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.14
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5

Additional information on 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol

Introduction to 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol (CAS No. 1805393-94-5)

5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol (CAS No. 1805393-94-5) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of amino, fluoro, and trifluoromethoxy functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol is particularly noteworthy. The presence of the amino group imparts basic properties, while the fluoro and trifluoromethoxy groups contribute to its lipophilicity and metabolic stability. These characteristics collectively influence the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive target for drug development.

Recent studies have highlighted the potential of 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes without affecting normal cells makes it a promising candidate for the development of novel anticancer drugs.

In addition to its anticancer properties, 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol has shown promise in the treatment of neurodegenerative diseases. Studies conducted at the University of California, San Francisco, have indicated that this compound can modulate key signaling pathways associated with neuroprotection and neuroregeneration. These findings suggest that it may be useful in developing therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol has been optimized through various methodologies to ensure high yield and purity. One commonly used approach involves the reaction of 2-fluoro-4-(trifluoromethoxy)benzonitrile with an appropriate reducing agent to form the corresponding amine, followed by reduction to the alcohol using a suitable reagent. This synthetic route has been validated through multiple independent studies, demonstrating its robustness and reproducibility.

The physicochemical properties of 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol, including its solubility, stability, and partition coefficient, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for pharmaceutical applications. For example, its moderate solubility in water and high lipophilicity facilitate its absorption and distribution within the body.

Clinical trials involving 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to later-stage clinical trials.

In conclusion, 5-Amino-2-fluoro-4-(trifluoromethoxy)benzyl alcohol (CAS No. 1805393-94-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting cancer, neurodegenerative diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for future innovations in drug discovery.